Cas no 6528-34-3 (Permanent Yellow Rn)

• Product Name: Permanent Yellow Rn
• CAS No: 6528-34-3
• MF: C₁₈H₁₈N₄O₆
• MW: 386.358724117279
• MDL: MFCD00071941
• CID: 46833
• PubChem ID: 110892
• Update Time: 2025-04-18

Permanent Yellow Rn Chemical and Physical Properties

Names and Identifiers

• Permanent Yellow Rn
• Pigment Yellow 65
• 6109 Permanent Yellow RN
• Arylide yellow RN
• Fast Yellow RN
• Hansa yellow RN
• Pigment Permanent Yellow RN
• YELLOW 65
• YELLOW RN
• C.I. 11740
• 2-[(4-Methoxy-2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxo-butyramide
• CTSB (Human) Native Protein
• DTXSID0052336
• (E)-2-((4-methoxy-2-nitrophenyl)diazenyl)-N-(2-methoxyphenyl)-3-oxobutanamide
• 2-[(4-methoxy-2-nitrophenyl)diazenyl]-N-(2-methoxyphenyl)-3-oxobutanamide
• SCHEMBL12760851
• SCHEMBL6928762
• EC 229-419-9
• YELLOW65
• Butanamide, 2-((4-methoxy-2-nitrophenyl)azo)-N-(2-methoxyphenyl)-3-oxo-
• 2-[2-(4-METHOXY-2-NITROPHENYL)DIAZEN-1-YL]-N-(2-METHOXYPHENYL)-3-OXOBUTANAMIDE
• NS00003477
• Butanamide,2-[(4-methoxy-2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxo-
• Butanamide, 2-(2-(4-methoxy-2-nitrophenyl)diazenyl)-N-(2-methoxyphenyl)-3-oxo-
• AKOS037643608
• EN300-207584
• 2-((4-Methoxy-2-nitrophenyl)azo)-o-acetoacetanisidide
• AS-17500
• MFCD00071941
• 6528-34-3
• Butanamide, 2-[(4-methoxy-2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxo-
• EINECS 229-419-9
• 2-((4-Methoxy-2-nitrophenyl)azo)-N-(2-methoxyphenyl)-3-oxobutyramide
• Pigment Yellow 65
• UFORAEIAYCSGCR-UHFFFAOYSA-N
• CS-0143082
• HY-D1204

• MDL： MFCD00071941
• Inchi： 1S/C18H18N4O6/c1-11(23)17(18(24)19-14-6-4-5-7-16(14)28-3)21-20-13-9-8-12(27-2)10-15(13)22(25)26/h4-10,17H,1-3H3,(H,19,24)/b21-20+
• InChI Key： UFORAEIAYCSGCR-QZQOTICOSA-N
• SMILES： O(C)C1C=CC=CC=1NC(C(C(C)=O)/N=N/C1C=CC(=CC=1[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 386.12300
• Monoisotopic Mass: 386.122634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: 3.3

Experimental Properties

• Color/Form: 黄色粉末 带有红色 g低
• Density: 1.33
• Boiling Point: 570.1±50.0 °C at 760 mmHg
• Flash Point: 298.6±30.1 °C
• Refractive Index: 1.6
• PSA: 135.17000
• LogP: 3.88820
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Permanent Yellow Rn Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives